Cas no 635712-42-4 (methyl 2-amino-3-(7-methyl-1H-indazol-5-yl)propanoate)

• Product Name: methyl 2-amino-3-(7-methyl-1H-indazol-5-yl)propanoate
• CAS No: 635712-42-4
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• CID: 1654300
• PubChem ID: 58864334
• Update Time: 2025-06-08

methyl 2-amino-3-(7-methyl-1H-indazol-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-5-propanoic acid, a-amino-7-methyl-, methyl ester
• methyl 2-amino-3-(7-methyl-1H-indazol-5-yl)propanoate
• SCHEMBL3591408
• (+/-)-2-Amino-3-(7-methyl-1H-indazol-5-yl)-propionic Acid Methyl Ester
• Methyl-2-amino-3-(7-methyl-1H-indazol-5-yl)propanoate
• (+)-2-amino-3-(7-methyl-1H-indazol-5-yl)-propionic acid methyl ester
• DB-187751
• 1h-indazole-5-propanoic acid,a-amino-7-methyl-,methyl ester
• methyl2-amino-3-(7-methyl-1H-indazol-5-yl)propanoate
• IWYBATOKIPKBEJ-UHFFFAOYSA-N
• 635712-42-4
• 2-amino-3-(7-methyl-1H-indazol-5-yl)-propionic acid methyl ester

• Inchi： 1S/C12H15N3O2/c1-7-3-8(5-10(13)12(16)17-2)4-9-6-14-15-11(7)9/h3-4,6,10H,5,13H2,1-2H3,(H,14,15)
• InChI Key： IWYBATOKIPKBEJ-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC1C=C(C)C2=C(C=NN2)C=1)N)=O

Computed Properties

• Exact Mass: 233.116426730g/mol
• Monoisotopic Mass: 233.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 81Ų

Additional information on methyl 2-amino-3-(7-methyl-1H-indazol-5-yl)propanoate

Introduction to Methyl 2-amino-3-(7-methyl-1H-indazol-5-yl)propanoate (CAS No. 635712-42-4)

Methyl 2-amino-3-(7-methyl-1H-indazol-5-yl)propanoate, a compound with the chemical identifier CAS No. 635712-42-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of indazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural motif of this molecule, featuring a methyl 2-amino-3-(7-methyl-1H-indazol-5-yl)propanoate backbone, suggests a unique interaction profile that could be exploited in the development of novel drugs targeting various diseases.

The indazole ring system is a privileged scaffold in medicinal chemistry, known for its ability to modulate multiple biological pathways. Specifically, derivatives of indazole have shown promise in the treatment of neurological disorders, cancer, and infectious diseases. The presence of a methyl group at the 7-position of the indazole ring and an amino-substituted propanoate side chain in methyl 2-amino-3-(7-methyl-1H-indazol-5-yl)propanoate introduces additional functional sites that can be fine-tuned to enhance binding affinity and selectivity. This structural complexity makes it a valuable candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of indazole derivatives in addressing unmet medical needs. For instance, research has demonstrated that certain indazole-based compounds can inhibit the activity of kinases and other enzymes involved in tumor progression. The amino group at the 2-position and the propanoate moiety in methyl 2-amino-3-(7-methyl-1H-indazol-5-yl)propanoate provide opportunities for further derivatization, allowing chemists to optimize its pharmacokinetic properties and therapeutic efficacy. This flexibility is crucial for developing drugs that can effectively interact with biological targets while minimizing off-target effects.

The synthesis of methyl 2-amino-3-(7-methyl-1H-indazol-5-yl)propanoate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the indazole core and introduce the necessary substituents. These synthetic strategies not only highlight the synthetic prowess of modern organic chemistry but also underscore the compound's potential as a building block for more complex drug molecules.

In vitro studies have begun to unravel the biological profile of methyl 2-amino-3-(7-methyl-1H-indazol-5-yl)propanoate. Preliminary data suggest that this compound exhibits inhibitory activity against several target enzymes, including those implicated in inflammation and pain signaling. The interaction between the indazole moiety and these enzymes appears to be mediated by specific hydrogen bonding interactions and hydrophobic contacts, which are critical for achieving high affinity binding. Further investigation into its mechanism of action will provide deeper insights into its potential therapeutic applications.

The pharmacological potential of methyl 2-amino-3-(7-methyl-1H-indazol-5-yl)propanoate extends beyond its inhibitory effects on enzymes. Emerging evidence suggests that indazole derivatives can also modulate receptor activity and signal transduction pathways. For example, some indazole-based compounds have been shown to interact with G protein-coupled receptors (GPCRs), leading to changes in cellular behavior relevant to neurological disorders. The unique structural features of this compound make it an attractive candidate for exploring such interactions further.

The development of novel pharmaceuticals relies heavily on the availability of high-quality starting materials and intermediates. Methyl 2-amino-3-(7-methyl-1H-indazol-5-yl)propanoate, with its well-defined structure and accessible synthesis, serves as a valuable intermediate in multi-component reactions and combinatorial chemistry approaches. These methodologies allow for rapid screening of large libraries of compounds, accelerating the discovery process and enabling the identification of lead candidates with optimized properties.

The safety profile of any pharmaceutical candidate is paramount before it can be considered for clinical use. While initial studies on methyl 2-amino-3-(7-methyl-1H-indazol-5-yli)propanoate have not revealed significant toxicities at tested doses, comprehensive toxicological assessments are essential to ensure its safety when used in humans. These studies will evaluate various parameters, including acute toxicity, chronic exposure effects, and potential long-term risks associated with its use.

The integration of computational chemistry tools has revolutionized drug discovery by enabling virtual screening and molecular modeling studies. These techniques can predict how methyl 2-amino-propanoate might interact with biological targets at an atomic level, providing critical insights into its binding mode and potential side effects. By leveraging these computational approaches alongside experimental data, researchers can refine their understanding of this compound's pharmacological properties and guide its development towards therapeutic applications.

The future prospects for methyl 2-amino-propanoate are promising as ongoing research continues to uncover new biological activities and refine synthetic methodologies for producing it efficiently on scale. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into clinical reality. As our understanding of disease mechanisms evolves through advances in genomics and proteomics technologies, compounds like this one may find novel applications that were previously unexplored.